Cas no 2353123-66-5 (Methyl 3-amino-3-(3,3-difluorocyclobutyl)propanoate)

• Product Name: Methyl 3-amino-3-(3,3-difluorocyclobutyl)propanoate
• CAS No: 2353123-66-5
• MF: C₈H₁₃F₂NO₂
• MW: 193.19112944603
• CID: 6547869
• PubChem ID: 165889142
• Update Time: 2025-06-08

Methyl 3-amino-3-(3,3-difluorocyclobutyl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6175612
• methyl 3-amino-3-(3,3-difluorocyclobutyl)propanoate
• 2353123-66-5
• Methyl 3-amino-3-(3,3-difluorocyclobutyl)propanoate

• Inchi： 1S/C8H13F2NO2/c1-13-7(12)2-6(11)5-3-8(9,10)4-5/h5-6H,2-4,11H2,1H3
• InChI Key： WCQSQFXISDUBTM-UHFFFAOYSA-N
• SMILES： FC1(CC(C(CC(=O)OC)N)C1)F

Computed Properties

• Exact Mass: 193.09143498g/mol
• Monoisotopic Mass: 193.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 3-amino-3-(3,3-difluorocyclobutyl)propanoate

Methyl 3-amino-3-(3,3-difluorocyclobutyl)propanoate (CAS No. 2353123-66-5): A Comprehensive Overview

Methyl 3-amino-3-(3,3-difluorocyclobutyl)propanoate, identified by its CAS number 2353123-66-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural motif, presents a promising platform for the development of novel therapeutic agents and biochemical probes. The presence of both amino and ester functional groups, coupled with the incorporation of a 3,3-difluorocyclobutyl moiety, endows it with distinct chemical and biological properties that make it a subject of intense research interest.

The structural framework of Methyl 3-amino-3-(3,3-difluorocyclobutyl)propanoate consists of a propanoate ester linked to an amino group, with the latter further substituted by a cyclobutyl ring featuring two fluorine atoms at the 3-position. This configuration not only imparts steric hindrance but also introduces electronic effects that can modulate the reactivity and binding affinity of the compound. Such structural features are often exploited in medicinal chemistry to optimize drug-like properties such as solubility, metabolic stability, and target specificity.

In recent years, there has been a surge in the exploration of fluorinated heterocycles in drug discovery due to their ability to enhance pharmacokinetic profiles and improve binding interactions with biological targets. The 3,3-difluorocyclobutyl group in Methyl 3-amino-3-(3,3-difluorocyclobutyl)propanoate is a prime example of such a fluorinated scaffold. Studies have demonstrated that fluorine atoms can influence the electronic distribution within a molecule, leading to increased lipophilicity and reduced metabolic degradation. These properties are particularly valuable in the design of small-molecule inhibitors targeting enzymes involved in critical biological pathways.

The utility of Methyl 3-amino-3-(3,3-difluorocyclobutyl)propanoate extends beyond its potential as an intermediate in drug synthesis. It has also been investigated as a building block for the development of chiral ligands and catalysts in asymmetric synthesis. The rigid cyclobutyl ring can serve as a stereogenic center, enabling the construction of enantiomerically pure compounds with high pharmaceutical relevance. Additionally, the presence of both amino and ester functionalities provides multiple points for further chemical modification, allowing for the creation of diverse molecular libraries.

Recent advancements in computational chemistry have further enhanced the understanding of Methyl 3-amino-3-(3,3-difluorocyclobutyl)propanoate's reactivity and interaction with biological targets. Molecular modeling studies have revealed that this compound can effectively bind to active sites of enzymes such as kinases and proteases, which are implicated in various diseases including cancer and inflammatory disorders. The combination of computational predictions with experimental validation has accelerated the discovery process, leading to several promising candidates entering preclinical development.

The synthesis of Methyl 3-amino-3-(3,3-difluorocyclobutyl)propanoate presents unique challenges due to its complex structural features. However, recent innovations in synthetic methodologies have made it more accessible than ever before. Transition-metal-catalyzed reactions, including cross-coupling and hydrogenation processes, have been particularly effective in constructing the desired cyclobutyl core. Additionally, fluorination techniques have seen significant advancements, allowing for precise incorporation of fluorine atoms at specific positions within the molecule.

The growing interest in fluorinated compounds has also spurred research into their environmental impact and biodegradability. While fluorine atoms are known for their stability and persistence in nature, efforts are being made to develop synthetic routes that minimize waste and reduce hazardous byproducts. Green chemistry principles are being increasingly applied to ensure that the production of Methyl 3-amino-3-(3,3-difluorocyclobutyl)propanoate and other fluorinated compounds is both efficient and sustainable.

In conclusion, Methyl 3-amino-3-(۳٫۳-difluorocyclobutyl)پروپانوئات (CAS No. 235۳۱۲۳-۶۶-۵) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for further exploration as a building block for novel therapeutics and biochemical probes. As our understanding of its properties continues to grow, so too does its promise as a key component in next-generation drug discovery efforts.